Cas no 2135870-71-0 (4,4',4'',4'''-[1,2-Ethenediylidenetetrakis[4,1-phenylene-(1E)-2,1-ethenediyl]]tetrakis[pyridine])

• Product Name: 4,4',4'',4'''-[1,2-Ethenediylidenetetrakis[4,1-phenylene-(1E)-2,1-ethenediyl]]tetrakis[pyridine]
• CAS No: 2135870-71-0
• MF: C₅₄H₄₀N₄
• MW: 744.92
• CID: 5037238
• PubChem ID: 168490240
• Update Time: 2025-11-06

4,4',4'',4'''-[1,2-Ethenediylidenetetrakis[4,1-phenylene-(1E)-2,1-ethenediyl]]tetrakis[pyridine] Chemical and Physical Properties

Names and Identifiers

• 4,4',4'',4'''-[1,2-Ethenediylidenetetrakis[4,1-phenylene-(1E)-2,1-ethenediyl]]tetrakis[pyridine]
• G69885
• 2135870-71-0
• 1,1,2,2-Tetrakis(4-((E)-2-(pyridin-4-yl)vinyl)phenyl)ethene

• Inchi： 1S/C54H40N4/c1(5-45-25-33-55-34-26-45)41-9-17-49(18-10-41)53(50-19-11-42(12-20-50)2-6-46-27-35-56-36-28-46)54(51-21-13-43(14-22-51)3-7-47-29-37-57-38-30-47)52-23-15-44(16-24-52)4-8-48-31-39-58-40-32-48/h1-40H/b5-1+,6-2+,7-3+,8-4+
• InChI Key： WYNIUFKJYDMONC-VYUKIJHXSA-N
• SMILES： C1N=CC=C(/C=C/C2=CC=C(C=C2)/C(/C2=CC=C(C=C2)/C=C/C2C=CN=CC=2)=C(/C2C=CC(/C=C/C3=CC=NC=C3)=CC=2)\C2=CC=C(/C=C/C3C=CN=CC=3)C=C2)C=1

Computed Properties

• Exact Mass: 744.32529729g/mol
• Monoisotopic Mass: 744.32529729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 58
• Rotatable Bond Count: 12
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.8
• Topological Polar Surface Area: 51.6Ų

Additional information on 4,4',4'',4'''-[1,2-Ethenediylidenetetrakis[4,1-phenylene-(1E)-2,1-ethenediyl]]tetrakis[pyridine]

4,4',4'',4'''-[1,2-Ethenediylidenetetrakis[4,1-phenylene-(1E)-2,1-ethenediyl]]tetrakis[pyridine]

The compound with CAS No. 2135870-71-0, known as 4,4',4'',4'''-[1,2-Ethenediylidenetetrakis[4,1-phenylene-(1E)-2,1-ethenediyl]]tetrakis[pyridine], is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic chemistry. This compound is characterized by its complex structure, which incorporates multiple pyridine rings connected through a series of ethenylene linkages. The pyridine moieties are well-known for their aromaticity and electron-deficient nature, making them valuable in various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials such as organic semiconductors and functional polymers. Its unique architecture allows for strong intermolecular interactions, which are crucial for achieving high thermal stability and mechanical robustness in materials. Researchers have also explored its application in optoelectronic devices, where its electronic properties contribute to efficient charge transport and light emission.

The synthesis of 4,4',4'',4'''-[1,2-Ethenediylidenetetrakis[4,1-phenylene-(1E)-2,1-ethenediyl]]tetrakis[pyridine] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the intricate connectivity between the pyridine rings and the ethenylene linkages. This approach ensures high yield and purity, making it suitable for large-scale production.

In terms of applications, this compound has shown promise in the field of sensor technology. Its ability to form self-assembled monolayers on various substrates enables the creation of highly sensitive sensors capable of detecting a wide range of analytes. Additionally, its compatibility with existing semiconductor fabrication processes makes it a strong candidate for integration into next-generation electronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the conjugated system within the molecule exhibits excellent charge mobility and stability under varying environmental conditions. These findings have further solidified its potential in applications requiring robust electronic performance.

Furthermore, the compound's ability to act as a versatile building block for supramolecular assemblies has opened new avenues in nanotechnology. By exploiting its ability to form hydrogen bonds and π-π interactions, researchers have successfully synthesized hierarchical nanostructures with tailored properties. These structures hold great potential in areas such as drug delivery systems and catalysis.

In conclusion, 4,4',4'',4'''-[1,2-Ethenediylidenetetrakis[4,1-phenylene-(1E)-2,1-ethenediyl]]tetrakis[pyridine] represents a significant advancement in organic chemistry. Its unique structure, combined with cutting-edge synthesis techniques and diverse applications across multiple disciplines, positions it as a key material for future technological innovations.